60-12-8

2-Phenylethanol

In Stock

• CAS RN:
• 60-12-8

• Formula:
• C8H10O
  C6H5CH2CH2OH
  C8H10O

• InChI:
• InChI=1S/C8H10O/c9-7-6-8-4-2-1-3-5-8/h1-5,9H,6-7H2

• InChIKey:
• WRMNZCZEMHIOCP-UHFFFAOYSA-N

• 2-Phenylethanol analytical standard provided with w/w absolute assay, to be used for quantitative titration.
  Phenylethyl alcohol, is a primary aromatic alcohol of high boiling point, having a characteristic rose-like odor. It presents organoleptic properties and impacts the quality of the wine, distilled beverages, and fermented foods. It shows its presence in fresh beer and is responsible for the rose-like odor of well-ripened cheese. It is commercially and industrially an important flavor and is a component of a variety of foodstuffs such as ice cream, gelatin, candy, pudding, chewing gum, and non-alcoholic beverages. It is formed by yeasts during fermentation of alcohols either by decomposition of L-phenylalanine or metabolism of sugar substrates.
  Pharmaceutical secondary standards for application in quality control, provide pharma laboratories and manufact...

n-Butanesulfonyl fluoride

In Stock

• CAS RN:
• 660-12-8

• Formula:
• C4H9FO2S

• InChI:
• InChI=1S/C4H9FO2S/c1-2-3-4-8(5,6)7/h2-4H2,1H3

• InChIKey:
• NHGWSCVQFRCBSV-UHFFFAOYSA-N

• N-Butanesulfonyl fluoride is a useful research compound. Its molecular formula is C4H9FO2S and its molecular weight is 140.18 g/mol. The purity is usually 95%.

1,3-Butadiyne

Usually In Stock

• CAS RN:
• 460-12-8

• Formula:
• C4H2

• InChI:
• InChI=1S/C4H2/c1-3-4-2/h1-2H

• InChIKey:
• LLCSWKVOHICRDD-UHFFFAOYSA-N

• Buta-1,3-diyne is an alkadiyne and a terminal acetylenic compound.

3,3 inverted exclamation mark-Dibromo-2,2 inverted exclamation mark-dimethylbiphenyl

In Stock

• CAS RN:
• 92160-12-8

• Formula:
• C14H12Br2

• InChI:
• InChI=1S/C14H12Br2/c1-9-11(5-3-7-13(9)15)12-6-4-8-14(16)10(12)2/h3-8H,1-2H3

• InChIKey:
• ZHXQKEILKBILBK-UHFFFAOYSA-N

• 3,3 inverted exclamation mark-Dibromo-2,2 inverted exclamation mark-dimethylbiphenyl is a useful research compound. Its molecular formula is C14H12Br2 and its molecular weight is 340.05 g/mol. The purity is usually 95%.

Prop-2-ynyl-2-chloropropionate

• CAS RN:
• 55360-12-8

• Formula:
• C6H7ClO2

• InChI:
• InChI=1S/C6H7ClO2/c1-3-4-9-6(8)5(2)7/h1,5H,4H2,2H3

• InChIKey:
• IOJGKOMZXQERIZ-UHFFFAOYSA-N

• Prop-2-ynyl-2-chloropropionate is a useful research compound. Its molecular formula is C6H7ClO2 and its molecular weight is 146.57 g/mol. The purity is usually 95%.

4-chloro-3-nitro-N-(4-oxocyclohexa-2,5-dien-1-ylidene)benzenesulfonamide

In Stock

• CAS RN:
• 327060-12-8

• Formula:
• C12H7ClN2O5S

• InChI:
• InChI=1S/C12H7ClN2O5S/c13-11-6-5-10(7-12(11)15(17)18)21(19,20)14-8-1-3-9(16)4-2-8/h1-7H

• InChIKey:
• OMGXNXJJONDDHN-UHFFFAOYSA-N

• 4-chloro-3-nitro-N-(4-oxocyclohexa-2,5-dien-1-ylidene)benzenesulfonamide is a useful research compound. Its molecular formula is C12H7ClN2O5S and its molecular weight is 326.71 g/mol. The purity is usually 95%.

2-[5-(Trifluoromethyl)pyridin-2-yl]propanedinitrile

In Stock

• CAS RN:
• 377760-12-8

• Formula:
• C9H4F3N3

• InChI:
• InChI=1S/C9H4F3N3/c10-9(11,12)7-1-2-8(15-5-7)6(3-13)4-14/h1-2,5-6H

• InChIKey:
• RXCBLNFXYDTDFM-UHFFFAOYSA-N

• 2-[5-(Trifluoromethyl)pyridin-2-yl]propanedinitrile is a useful research compound. Its molecular formula is C9H4F3N3 and its molecular weight is 211.147. The purity is usually 95%.

4'-(1,3-Dioxolan-2-YL)-3-fluorobenzophenone

In Stock

• CAS RN:
• 898760-12-8

• Formula:
• C16H13FO3

• InChI:
• InChI=1S/C16H13FO3/c17-14-3-1-2-13(10-14)15(18)11-4-6-12(7-5-11)16-19-8-9-20-16/h1-7,10,16H,8-9H2

• InChIKey:
• AMQGRWVDMUZSEL-UHFFFAOYSA-N

• 4'-(1,3-Dioxolan-2-YL)-3-fluorobenzophenone is a useful research compound. Its molecular formula is C16H13FO3 and its molecular weight is 272.27 g/mol. The purity is usually 95%.

4-((2-(3,5-dimethyl-1H-pyrazol-1-yl)-6-methylpyrimidin-4-yl)amino)benzamide hydrochloride

In Stock

• CAS RN:
• 1331260-12-8

• Formula:
• C17H19ClN6O

• InChI:
• InChI=1S/C17H18N6O.ClH/c1-10-9-15(20-14-6-4-13(5-7-14)16(18)24)21-17(19-10)23-12(3)8-11(2)22-23;/h4-9H,1-3H3,(H2,18,24)(H,19,20,21);1H

• InChIKey:
• WWAZXAIYDDYFLQ-UHFFFAOYSA-N

• 4-((2-(3,5-dimethyl-1H-pyrazol-1-yl)-6-methylpyrimidin-4-yl)amino)benzamide hydrochloride is a useful research compound. Its molecular formula is C17H19ClN6O and its molecular weight is 358.83. The purity is usually 95%.

4-[1-[1-(Methoxymethyl)cyclopentanecarbonyl]piperidin-4-yl]-3,3-dimethylazetidin-2-one

Usually In Stock

• CAS RN:
• 1954460-12-8

• Formula:
• C18H30N2O3

• InChI:
• InChI=1S/C18H30N2O3/c1-17(2)14(19-15(17)21)13-6-10-20(11-7-13)16(22)18(12-23-3)8-4-5-9-18/h13-14H,4-12H2,1-3H3,(H,19,21)

• InChIKey:
• CQZUBZXLGPIAMP-UHFFFAOYSA-N

• 4-[1-[1-(Methoxymethyl)cyclopentanecarbonyl]piperidin-4-yl]-3,3-dimethylazetidin-2-one is a useful research compound. Its molecular formula is C18H30N2O3 and its molecular weight is 322.449. The purity is usually 95%.

alpha,alpha,alpha',alpha'-Tetramethyl-5-(dibromomethyl)-1,3-benzenediacetonitrile

In Stock

• CAS RN:
• 1027160-12-8

• Formula:
• C15H16Br2N2

• InChI:
• InChI=1S/C15H16Br2N2/c1-14(2,8-18)11-5-10(13(16)17)6-12(7-11)15(3,4)9-19/h5-7,13H,1-4H3

• InChIKey:
• AJUNARPIHUBZNV-UHFFFAOYSA-N

• Anastrozole Impurity